Cas no 768343-60-8 (3-(Methylamino)benzylamine)

3-(Methylamino)benzylamine is a versatile aromatic amine compound featuring both a benzylamine and a methylamino functional group. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's reactivity allows for selective modifications, enabling the formation of amides, imines, or other derivatives. Its stability under standard conditions ensures ease of handling and storage. Researchers value 3-(Methylamino)benzylamine for its potential in developing bioactive molecules, owing to its balanced lipophilicity and electron-donating properties. The compound is typically supplied in high purity, ensuring consistent performance in synthetic applications.

3-(Methylamino)benzylamine structure

Product Name:3-(Methylamino)benzylamine

CAS No:768343-60-8

MF:C₈H₁₂N₂

MW:136.194281578064

MDL:MFCD04037894

CID:551095

PubChem ID:2760940

Update Time:2025-06-07

3-(Methylamino)benzylamine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-N-methylaniline
- Benzenemethanamine,3-(methylamino)-
- N-[3-(Aminomethyl)phenyl]-N-methylamine
- (3-aminomethyl-phenyl)-methylamine
- (3-methylamino)benzylamine
- 3-(methylamino)benzylamine
- 3-Methylaminobenzylamine
- AC1MC3T5
- ACMC-209p68
- Ambpe2001680
- SureCN2291506
- 768343-60-8
- n-(3-(aminomethyl)phenyl)-n-methylamine
- PS-5933
- AKOS006228836
- CS-0455685
- n-((3-aminomethyl)phenyl)-n-methylamine
- XDEDGESLTYFNGL-UHFFFAOYSA-N
- SY025093
- 3-(Aminomethyl)-N-methylaniline, AldrichCPR
- FT-0676938
- SCHEMBL2291506
- DTXSID20375424
- MFCD04037894
- SB75463
- EN300-1235038
- A865405
- DB-112337
- A10197
- XH1329
- 3-(Methylamino)benzylamine
- MDL： MFCD04037894
- Inchi： 1S/C8H12N2/c1-10-8-4-2-3-7(5-8)6-9/h2-5,10H,6,9H2,1H3
- InChI Key： XDEDGESLTYFNGL-UHFFFAOYSA-N
- SMILES： N(C)C1=CC=CC(CN)=C1

Computed Properties

Exact Mass: 136.10016
Monoisotopic Mass: 136.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 93.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38A^2
XLogP3: 0.8

Experimental Properties

Density: 1.056
Melting Point: 143-146°
Boiling Point: 148-152°C
Flash Point: 136.9°C
Refractive Index: 1.603
PSA: 38.05

3-(Methylamino)benzylamine Security Information

Hazardous Material Identification：

3-(Methylamino)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023461-1g	N-[3-(Aminomethyl)phenyl]-N-methylamine	768343-60-8	95%	1g	￡49.00	2022-02-28
Fluorochem	023461-5g	N-[3-(Aminomethyl)phenyl]-N-methylamine	768343-60-8	95%	5g	￡190.00	2022-02-28
Alichem	A019148716-5g	3-(Aminomethyl)-N-methylaniline	768343-60-8	95%	5g	$205.64	2023-09-01
Apollo Scientific	OR7679-1g	3-(Methylamino)benzylamine	768343-60-8	97%	1g	£51.00	2025-02-20
Apollo Scientific	OR7679-5g	3-(Methylamino)benzylamine	768343-60-8	97%	5g	£204.00	2025-02-20
abcr	AB151374-1 g	(3-Methylamino)benzylamine; 97%	768343-60-8		1g	€105.90	2022-06-12
abcr	AB151374-2 g	(3-Methylamino)benzylamine; 97%	768343-60-8		2g	€116.40	2022-06-12
abcr	AB151374-5 g	(3-Methylamino)benzylamine; 97%	768343-60-8		5g	€173.30	2022-06-12
eNovation Chemicals LLC	D775949-5g	3-(Aminomethyl)-N-methylaniline	768343-60-8	95%	5g	$825	2024-07-20
TRC	M878073-50mg	3-(Methylamino)benzylamine	768343-60-8		50mg	$ 50.00	2022-06-03